Cas no 899732-50-4 (ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)butanoate)

• Product Name: ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)butanoate
• CAS No: 899732-50-4
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5485822
• Update Time: 2025-05-22

ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylbutanoate
• ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)butanoate

• Inchi： 1S/C15H19N3O4S/c1-5-9(14(20)22-6-2)23-10-7-8-16-12-11(10)13(19)18(4)15(21)17(12)3/h7-9H,5-6H2,1-4H3
• InChI Key： METOXHZZSGMUIR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1)CC

Additional information on ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)butanoate

Ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate (CAS No. 899732-50-4): A Comprehensive Overview

Ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate (CAS No. 899732-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 1,3-dimethyl-2,4-dioxo moiety and the ethyl butanoate side chain, contribute to its potential utility in various scientific and industrial applications.

The compound's CAS number 899732-50-4 serves as a unique identifier in chemical databases, ensuring precise referencing in research publications and regulatory documentation. Researchers and industry professionals often search for ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate suppliers or 899732-50-4 synthesis methods to explore its potential applications. The growing interest in heterocyclic compounds and their role in medicinal chemistry has further elevated the importance of this molecule in contemporary research.

One of the most intriguing aspects of ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate is its potential as a building block for pharmaceutical intermediates. The pyrido[2,3-d]pyrimidine core is a privileged scaffold in drug design, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have highlighted the compound's relevance in the development of small-molecule inhibitors targeting specific enzymes or pathways, making it a valuable asset in modern drug discovery programs.

In addition to its pharmaceutical applications, CAS 899732-50-4 has shown promise in material science and agrochemical research. The compound's sulfanyl linkage and ester functionality provide versatile handles for chemical modifications, enabling the creation of novel derivatives with tailored properties. This adaptability has led to increased demand for custom synthesis of ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate among research institutions and specialty chemical manufacturers.

The synthesis of ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Researchers often optimize protocols for 899732-50-4 production to meet the specific requirements of different applications. The compound's physicochemical properties, including solubility, stability, and reactivity, are critical factors considered during process development and scale-up activities.

Quality control and analytical characterization are essential aspects of working with CAS No. 899732-50-4. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the identity and purity of the compound. These analytical methods ensure that ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate meets the stringent standards required for research and industrial applications.

The market for pyrido[2,3-d]pyrimidine derivatives like 899732-50-4 has been growing steadily, driven by increasing investment in pharmaceutical R&D and the search for novel bioactive compounds. Suppliers and manufacturers of ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate often provide technical support and custom synthesis services to meet the diverse needs of their clients. The compound's niche applications and specialized nature contribute to its value in the fine chemicals market.

From a regulatory perspective, CAS 899732-50-4 is subject to standard chemical safety protocols, with material safety data sheets (MSDS) available for proper handling and storage. Researchers working with ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate should follow appropriate laboratory safety practices and consult relevant safety documentation before use. The compound's stability and compatibility with various solvents and reagents are important considerations for experimental design.

Recent advancements in computational chemistry and molecular modeling have opened new avenues for exploring the potential of 899732-50-4 and its derivatives. Virtual screening and structure-activity relationship studies can help identify promising biological targets for this class of compounds, potentially accelerating the drug discovery process. The integration of AI-driven drug design approaches with traditional synthetic chemistry methods represents an exciting frontier in the utilization of pyrido[2,3-d]pyrimidine scaffolds.

As research continues to uncover new applications for ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate, the compound's significance in scientific and industrial contexts is likely to grow. The unique combination of its heterocyclic core and functional side chain offers numerous possibilities for structural modification and property optimization. Future developments may reveal novel therapeutic or material science applications that further enhance the value of this interesting molecule.

For researchers and industry professionals seeking detailed information about CAS No. 899732-50-4, comprehensive technical data sheets and scientific literature are available from reputable chemical suppliers and research databases. The ongoing investigation into pyrido[2,3-d]pyrimidine chemistry ensures that new findings about ethyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)butanoate and related compounds will continue to emerge, contributing to the advancement of multiple scientific disciplines.